2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide

• IUPAC Name: 2,4-dimethoxy-N-[(Z)-[3-[(4-methylphenyl)methoxy]phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C24H24N2O4/c1-17-7-9-18(10-8-17)16-30-21-6-4-5-19(13-21)15-25-26-24(27)22-12-11-20(28-2)14-23(22)29-3/h4-15H,16H2,1-3H3,(H,26,27)/b25-15-
• InChI Key: MOBGSQLQVIFACZ-MYYYXRDXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC(=C2)C=NNC(=O)C3=C(C=C(C=C3)OC)OC
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=CC=CC(=C2)/C=N\NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide, also known as DM-MBOB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using a variety of methods, and its mechanism of action has been investigated in order to understand its biochemical and physiological effects. In

Scientific Research Applications

2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anticancer properties, and has been investigated as a potential treatment for various types of cancer, including breast cancer, prostate cancer, and lung cancer. In addition, 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide has been studied for its potential applications in drug discovery, as it has been shown to have activity against a variety of different targets.

Mechanism of Action

The mechanism of action of 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer growth and progression. 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide has been shown to inhibit the activity of protein kinases, which are enzymes that are involved in cell signaling and regulation. In addition, 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis in cancer cells, and the inhibition of certain enzymes and signaling pathways that are involved in cancer growth and progression. In addition, 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide in lab experiments is its potential as a therapeutic agent for cancer treatment. It has been shown to have anticancer properties and has been investigated as a potential treatment for various types of cancer. Another advantage is its potential as a drug discovery tool, as it has been shown to have activity against a variety of different targets.
One limitation of 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide in lab experiments is its potential toxicity, as it has been shown to have cytotoxic effects on both cancer and normal cells. In addition, more research is needed to fully understand the mechanism of action of 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide and its potential side effects.

Future Directions

There are many potential future directions for 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide in scientific research. One direction is the investigation of its potential as a therapeutic agent for cancer treatment, particularly in combination with other anticancer drugs. Another direction is the investigation of its potential as a drug discovery tool, particularly in the development of new drugs for the treatment of cancer and other diseases. Additionally, more research is needed to fully understand the mechanism of action of 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide and its potential side effects, as well as its potential applications in other areas of scientific research.

Synthesis Methods

2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide has been synthesized using a variety of methods, including the condensation of 2,4-dimethoxybenzohydrazide and 3-[(4-methylbenzyl)oxy]benzaldehyde. Other methods have involved the use of different starting materials and reaction conditions, but the overall goal of the synthesis is to produce a pure and stable form of 2,4-dimethoxy-N'-{3-[(4-methylbenzyl)oxy]benzylidene}benzohydrazide that can be used in scientific research applications.